Cas no 2229082-23-7 (4-chloro-5-(chloromethyl)-1-ethyl-1H-imidazole)

• Product Name: 4-chloro-5-(chloromethyl)-1-ethyl-1H-imidazole
• CAS No: 2229082-23-7
• MF: C₆H₈Cl₂N₂
• MW: 179.047119140625
• CID: 6019569
• PubChem ID: 165658053
• Update Time: 2025-10-22

4-chloro-5-(chloromethyl)-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-chloro-5-(chloromethyl)-1-ethyl-
• 4-chloro-5-(chloromethyl)-1-ethyl-1H-imidazole
• EN300-1996799
• 2229082-23-7

• Inchi： 1S/C6H8Cl2N2/c1-2-10-4-9-6(8)5(10)3-7/h4H,2-3H2,1H3
• InChI Key： NVJRPQDDCQGFJZ-UHFFFAOYSA-N
• SMILES： C1N(CC)C(CCl)=C(Cl)N=1

Computed Properties

• Exact Mass: 178.0064537g/mol
• Monoisotopic Mass: 178.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 323.1±27.0 °C(Predicted)
• pka: 3.63±0.61(Predicted)

Additional information on 4-chloro-5-(chloromethyl)-1-ethyl-1H-imidazole

4-Chloro-5-(Chloromethyl)-1-Ethyl-1H-Imidazole: A Comprehensive Overview

4-Chloro-5-(chloromethyl)-1-ethyl-1H-imidazole, identified by the CAS registry number 2229082-23-7, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the imidazole family, a class of five-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of chlorine substituents at positions 4 and 5, along with an ethyl group at position 1, imparts unique chemical properties to this molecule, making it a subject of interest in both academic and industrial research.

The molecular structure of 4-chloro-5-(chloromethyl)-1-ethyl-1H-imidazole is characterized by its rigid aromatic ring system, which provides stability and reactivity in various chemical environments. The imidazole ring is known for its ability to form hydrogen bonds, making it a versatile building block in supramolecular chemistry. The chlorine substituents at positions 4 and 5 introduce electron-withdrawing effects, which can influence the electronic properties of the molecule, such as its reactivity in nucleophilic and electrophilic substitutions.

Recent studies have highlighted the potential of 4-chloro-5-(chloromethyl)-1-ethyl-1H-imidazole in the development of advanced materials, particularly in the field of coordination chemistry. Researchers have explored its ability to act as a ligand in metal complexes, where its nitrogen atoms can coordinate with metal ions such as copper, zinc, and iron. These metal complexes have shown promise in catalytic applications, including the oxidation of alcohols and the reduction of ketones.

In addition to its role in coordination chemistry, 4-chloro-5-(chloromethyl)-1-ethyl-1H-imidazole has been investigated for its potential in medicinal chemistry. The compound's ability to modulate enzyme activity through non-covalent interactions has led to its consideration as a lead compound for drug discovery. Recent findings suggest that derivatives of this imidazole may exhibit anti-inflammatory and anti-cancer properties, although further research is required to validate these effects.

The synthesis of 4-chloro-5-(chloromethyl)-1-ethyl-1H-imidazole typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. One common approach involves the reaction of an appropriate chlorinated precursor with an amine derivative under specific conditions to form the imidazole ring. The introduction of substituents at specific positions requires careful control over reaction conditions to ensure regioselectivity and yield optimization.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 98°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. Its stability under various environmental conditions makes it suitable for use in both laboratory settings and industrial applications.

In conclusion, 4-chloro-5-(chloromethyl)-1-ethyl-1H-imidazole, with its unique structural features and versatile chemical properties, continues to be a focal point for researchers across multiple disciplines. Its potential applications span from materials science to medicinal chemistry, with ongoing studies exploring its role in catalysis, drug discovery, and advanced material design.